![molecular formula C6H4BrN3O B1453449 2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one CAS No. 1203705-57-0](/img/structure/B1453449.png)
2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one
Overview
Description
“2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one” is a small molecule inhibitor that has been extensively researched in recent years due to its potential therapeutic applications. It is a member of the Pyrazolo[1,5-a]pyrimidine (PP) derivatives, an enormous family of N-heterocyclic compounds that possess a high impact in medicinal chemistry .
Synthesis Analysis
The synthesis of PP derivatives, including “2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one”, has been widely studied. The main synthesis route allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems .Molecular Structure Analysis
The PP structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings . The molecular formula of “2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one” is C6H4BrN3O, with an average mass of 214.020 Da .Chemical Reactions Analysis
The brominated aminopyrazole is more reactive due to the electronic nature of the respective substituents .Physical And Chemical Properties Analysis
The compound has a density of 2.3±0.1 g/cm3, a molar refractivity of 44.4±0.5 cm3, and a molar volume of 99.4±7.0 cm3 . It has 5 H bond acceptors, 1 H bond donor, and no freely rotating bonds .Scientific Research Applications
Anticancer Research
The pyrazolo[1,5-a]pyrimidine scaffold is being explored for the development of novel anticancer drugs. The diverse biological characteristics exhibited by these derivatives when linked with different substituents make them promising candidates for targeted cancer therapies .
Material Science
In material science, the crystal structure of derivatives of 2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one can be analyzed to understand the material properties better. These properties include thermal stability, electronic configuration, and potential for use in semiconductors or other advanced materials .
Chemical Synthesis
2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one: serves as a key intermediate in the synthesis of more complex molecules. Its reactivity allows for various substitutions that can lead to a wide range of products with potential applications in medicinal chemistry and pesticide development .
Mechanism of Action
Future Directions
The future research directions for “2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one” and other PP derivatives are likely to focus on further exploring their potential therapeutic applications, particularly in the field of medicinal chemistry . This includes the development of new rational and efficient designs of drugs bearing the PP core .
properties
IUPAC Name |
2-bromo-1H-pyrazolo[1,5-a]pyrimidin-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3O/c7-4-3-5-8-2-1-6(11)10(5)9-4/h1-3,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFDSFRLXEQUJGL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C=C(NN2C1=O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30673029 |
Source
|
| Record name | 2-Bromopyrazolo[1,5-a]pyrimidin-7(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30673029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromopyrazolo[1,5-a]pyrimidin-7(4H)-one | |
CAS RN |
1203705-57-0 |
Source
|
| Record name | 2-Bromopyrazolo[1,5-a]pyrimidin-7(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30673029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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